Cas no 1346606-42-5 (N,N’-Bis-Boc-1-guanylpyrazole-13C,15N2)

• Product Name: N,N’-Bis-Boc-1-guanylpyrazole-13C,15N2
• CAS No: 1346606-42-5
• MF: C₁₄H₂₂N₄O₄
• MW: 313.328356266022
• CID: 5055407
• Update Time: 2025-05-24

N,N’-Bis-Boc-1-guanylpyrazole-13C,15N2 Chemical and Physical Properties

Names and Identifiers

• N,Na€-Bis-Boc-1-guanylpyrazole-13C,15N2
• N,N’-Bis-Boc-1-guanylpyrazole-13C,15N2

• Inchi： 1S/C14H22N4O4/c1-13(2,3)21-11(19)16-10(18-9-7-8-15-18)17-12(20)22-14(4,5)6/h7-9H,1-6H3,(H,16,17,19,20)/i10+1,16+1,17+1
• InChI Key： QFNFDHNZVTWZED-YCJYUVRPSA-N
• SMILES： O(C([15N]([H])[13C](=[15N]C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])N1C([H])=C([H])C([H])=N1)=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Additional information on N,N’-Bis-Boc-1-guanylpyrazole-13C,15N2

N,N’-Bis-Boc-1-guanylpyrazole-13C,15N2: A Comprehensive Overview in Modern Chemical Biology

N,N’-Bis-Boc-1-guanylpyrazole-13C,15N2, with the CAS number 1346606-42-5, represents a sophisticated molecular entity that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and isotopic composition, serves as a valuable tool in the development of novel therapeutic agents and biochemical probes. The inclusion of 13C and 15N isotopes not only enhances its utility in NMR spectroscopy but also opens up avenues for studying metabolic pathways and protein-ligand interactions with unprecedented precision.

The guanylpyrazole core of N,N’-Bis-Boc-1-guanylpyrazole-13C,15N2 is a structurally intriguing motif that has been extensively explored for its pharmacological potential. Pyrazole derivatives are well-known for their ability to modulate various biological targets, including enzymes and receptors involved in inflammation, metabolism, and cancer. The Boc (tert-butoxycarbonyl) protecting groups on the nitrogen atoms provide stability to the compound, making it an ideal candidate for synthetic chemistry applications. Additionally, the isotopic labeling with 13C and 15N allows researchers to track the compound’s fate in biological systems using advanced analytical techniques.

In recent years, there has been a surge in research focused on developing selective inhibitors for kinases and other enzyme targets relevant to human diseases. The guanylpyrazole scaffold has emerged as a promising pharmacophore in this context, with several analogs showing potent activity against targets such as Janus kinases (JAKs) and tyrosine kinases. The synthesis of N,N’-Bis-Boc-1-guanylpyrazole-13C,15N2 represents a significant advancement in this field, providing chemists with a versatile building block for designing next-generation inhibitors.

The use of stable isotopes like 13C and 15N in pharmaceutical research offers several advantages over traditional non-isotopic labeling methods. These isotopes do not interfere with metabolic processes and can be easily detected using techniques such as carbon-13 NMR and nitrogen-15 NMR. This capability is particularly valuable in studying enzyme kinetics and drug metabolism, where precise temporal and spatial resolution is crucial. For instance, researchers have utilized isotopically labeled pyrazole derivatives to investigate the mechanism of action of JAK inhibitors, providing insights into their binding modes and metabolic pathways.

The Boc protecting groups on the nitrogen atoms of N,N’-Bis-Boc-1-guanylpyrazole-13C,15N2 also contribute to its synthetic utility by preventing unwanted side reactions during multi-step organic synthesis. This stability is particularly important when dealing with sensitive functional groups that require careful handling under mild conditions. The compound’s versatility has been demonstrated in several synthetic protocols, where it serves as a precursor for more complex molecules with tailored pharmacological properties.

In the context of drug discovery, the incorporation of isotopic labels into candidate compounds has become increasingly popular due to its ability to enhance analytical detection sensitivity. This approach is particularly useful in high-throughput screening (HTS) campaigns, where large libraries of compounds are rapidly tested for biological activity. Isotopically labeled derivatives like N,N’-Bis-Boc-1-guanylpyrazole-13C,15N2 can be easily differentiated from non-labeled analogs using mass spectrometry (MS), enabling researchers to identify hits with greater confidence.

The structural features of guanylpyrazole derivatives have also been exploited in the development of probes for imaging applications. For example, radiolabeled pyrazole compounds have been used in positron emission tomography (PET) scans to visualize target engagement in vivo. The stability provided by the Boc protecting groups ensures that these probes remain intact during biological distribution studies, allowing for accurate assessment of their pharmacokinetic profiles.

Ethical considerations are paramount in pharmaceutical research involving human subjects. The use of isotopically labeled compounds must be carefully evaluated to ensure that they do not pose any undue risks to patients participating in clinical trials. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) have established guidelines for the use of stable isotopes in drug development, emphasizing safety and efficacy through rigorous preclinical testing.

The future prospects of compounds like N,N’-Bis-Boc-1-guanylpyrazole-13C,15N2 are vast and multifaceted. As our understanding of disease mechanisms continues to evolve, so too will our ability to design targeted therapies based on innovative molecular entities. The combination of structural complexity with functional diversity makes this class of compounds particularly promising for addressing unmet medical needs.